Cas no 82777-11-5 (1-Hexanone, 6-bromo-1-phenyl-)

• Product name: 1-Hexanone, 6-bromo-1-phenyl-
• CAS No: 82777-11-5
• MF: C₁₂H₁₅OBr
• MW: 255.1509
• CID: 1806744
• PubChem ID: 11242260

1-Hexanone, 6-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 6-bromo-1-phenyl-
• 6-bromo-1-phenylhexan-1-one
• SCHEMBL7384285
• HLSQAFNMHLLJRQ-UHFFFAOYSA-N
• 82777-11-5
• 6-bromo-1-phenyl-1-hexanone
• DTXSID30459880

• Inchi： InChI=1S/C12H15BrO/c13-10-6-2-5-9-12(14)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： HLSQAFNMHLLJRQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CCCCCBr

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.4